Cas no 1806582-99-9 (Ethyl 4-carboxy-2-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 4-carboxy-2-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1806582-99-9
• MF: C₁₃H₁₃ClO₅
• MW: 284.692323446274
• CID: 4956428
• Update Time: 2025-06-08

Ethyl 4-carboxy-2-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-carboxy-2-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C13H13ClO5/c1-3-19-13(18)9-5-4-8(12(16)17)6-10(9)11(14)7(2)15/h4-6,11H,3H2,1-2H3,(H,16,17)
• InChI Key： JOQPXASJWLBXMI-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C(=O)O)C=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 368
• XLogP3: 2
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 4-carboxy-2-(1-chloro-2-oxopropyl)benzoate

Comprehensive Overview of Ethyl 4-carboxy-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1806582-99-9)

Ethyl 4-carboxy-2-(1-chloro-2-oxopropyl)benzoate (CAS No. 1806582-99-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring both carboxylic acid and ketone functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular framework, characterized by a benzoate core substituted with a chloro-oxopropyl moiety, makes it a valuable building block for designing bioactive molecules.

In recent years, the demand for high-purity chemical intermediates like Ethyl 4-carboxy-2-(1-chloro-2-oxopropyl)benzoate has surged, driven by advancements in drug discovery and material science. Researchers frequently explore its reactivity in cross-coupling reactions and ester hydrolysis, which are critical for developing novel therapeutics. The compound's CAS No. 1806582-99-9 is often searched in academic databases and patent literature, reflecting its relevance in cutting-edge studies.

One of the trending topics associated with this compound is its role in green chemistry. As industries shift toward sustainable practices, Ethyl 4-carboxy-2-(1-chloro-2-oxopropyl)benzoate is being evaluated for eco-friendly synthesis routes. Questions like "How to optimize the yield of CAS 1806582-99-9?" or "What are the alternative solvents for its purification?" are commonly raised in forums, highlighting the need for innovative methodologies.

The compound's spectroscopic properties, such as NMR and IR profiles, are well-documented, aiding in quality control during production. Analytical techniques like HPLC and mass spectrometry are employed to ensure its purity, a critical factor for pharmaceutical applications. Additionally, its stability under various pH conditions and thermal resistance are frequently studied to expand its utility.

From a commercial perspective, Ethyl 4-carboxy-2-(1-chloro-2-oxopropyl)benzoate is supplied by leading chemical manufacturers under stringent GMP standards. Its pricing and availability are often queried alongside bulk purchase options, indicating its industrial significance. Regulatory compliance, such as REACH and FDA guidelines, further underscores its safe handling and transportation protocols.

In conclusion, CAS No. 1806582-99-9 represents a pivotal compound in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted nature aligns with global trends in precision medicine and sustainable manufacturing, making it a subject of enduring interest. Future studies may explore its derivatives for enhanced bioactivity or material properties, solidifying its role in scientific innovation.